Cas no 2003-92-1 (Tetrasiloxane,1,1,1,3,5,7,7,7-octamethyl-3,5-bis[(trimethylsilyl)oxy]-)

• Product Name: Tetrasiloxane,1,1,1,3,5,7,7,7-octamethyl-3,5-bis[(trimethylsilyl)oxy]-
• CAS No: 2003-92-1
• MF: C₁₄H₄₂O₅Si₆
• MW: 458.993290424347
• CID: 249564
• PubChem ID: 24880695
• Update Time: 2025-04-19

Tetrasiloxane,1,1,1,3,5,7,7,7-octamethyl-3,5-bis[(trimethylsilyl)oxy]- Chemical and Physical Properties

Names and Identifiers

• Tetrasiloxane,1,1,1,3,5,7,7,7-octamethyl-3,5-bis[(trimethylsilyl)oxy]-
• Octamethyl-3,5-bis-(trimethylsilyloxy)tetrasiloxane
• trimethyl-[methyl-[methyl-bis(trimethylsilyloxy)silyl]oxy-trimethylsilyloxysilyl]oxysilane
• UCOURODRGXOTPN-UHFFFAOYSA-N
• 1,1,1,3,5,7,7,7-Octamethyl-3,5-bis(trimethylsiloxy)tetrasiloxane
• PMBZCSBOBLHPSR-UHFFFAOYSA-N
• 1,1,1,3,5,7,7,7-Octamethyl-3,5-bis(trimethylsilanyloxy)tetrasiloxane
• 1,1,1,3,5,7,7,7-Octamethyl-3,5-bis(trimethylsilanyloxy)tetrasiloxane, 98%
• 3,3'-oxybis(1,1,1,3,5,5,5-heptamethyltrisiloxane)
• 2003-92-1
• 1,1,1,3,5,7,7,7-Octamethyl-3,5-bis(trim
• 1,1,1,3,5,7,7,7-Octamethyl-3,5-bis[(trimethylsilyl)oxy]tetrasiloxane #
• SCHEMBL2492063
• Tetrasiloxane, 1,1,1,3,5,7,7,7-octamethyl-3,5-bis[(trimethylsilyl)oxy]-
• 1,1,1,3,5,7,7,7-Octamethyl-3,5-bis-(trimethylsiloxy)-tetrasiloxan
• AKOS015913127
• DTXSID20339061

• MDL： MFCD04039928
• Inchi： 1S/C14H42O5Si6/c1-20(2,3)15-24(13,16-21(4,5)6)19-25(14,17-22(7,8)9)18-23(10,11)12/h1-14H3
• InChI Key： PMBZCSBOBLHPSR-UHFFFAOYSA-N
• SMILES： [Si](C)(O[Si](C)(C)C)(O[Si](C)(C)C)O[Si](C)(O[Si](C)(C)C)O[Si](C)(C)C

Computed Properties

• Exact Mass: 458.16476
• Monoisotopic Mass: 458.165
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 10
• Complexity: 361
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• Color/Form: Not determined
• Density: 0.885 g/mL at 25 °C(lit.)
• Boiling Point: 121 °C/10 mmHg(lit.)
• Flash Point: Degrees Fahrenheit:>230°F
  Degrees Celsius:>110°C
  
• Refractive Index: 1.419
• PSA: 46.15
• LogP: 5.54640
• Solubility: Not determined
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

Tetrasiloxane,1,1,1,3,5,7,7,7-octamethyl-3,5-bis[(trimethylsilyl)oxy]- Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)